Cas no 1780933-18-7 (3-(2-aminoethoxy)-4-bromophenol)

• Product Name: 3-(2-aminoethoxy)-4-bromophenol
• CAS No: 1780933-18-7
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 6289904
• PubChem ID: 84695266
• Update Time: 2025-10-21

3-(2-aminoethoxy)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethoxy)-4-bromophenol
• EN300-1905079
• 1780933-18-7

• Inchi： 1S/C8H10BrNO2/c9-7-2-1-6(11)5-8(7)12-4-3-10/h1-2,5,11H,3-4,10H2
• InChI Key： FTNHYBJFVYKJNJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1OCCN)O

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(2-aminoethoxy)-4-bromophenol

Introduction to 3-(2-aminoethoxy)-4-bromophenol (CAS No. 1780933-18-7)

3-(2-aminoethoxy)-4-bromophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1780933-18-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This aromatic heterocyclic molecule features a bromine substituent at the para position relative to an aminoethoxy side chain, making it a versatile intermediate for the development of novel therapeutic agents. The unique structural motif of this compound positions it as a valuable building block for medicinal chemists exploring mechanisms of interaction with biological targets.

The molecular structure of 3-(2-aminoethoxy)-4-bromophenol encompasses both electron-donating and electron-withdrawing elements, which can modulate its reactivity in various synthetic pathways. The presence of the aminoethoxy group introduces both basicity and nucleophilicity, while the bromine atom at the fourth position enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These attributes make it particularly useful in constructing complex molecular architectures, including those relevant to drug discovery.

In recent years, there has been growing interest in exploiting 3-(2-aminoethoxy)-4-bromophenol as a precursor for small-molecule inhibitors targeting enzyme-catalyzed processes. For instance, studies have highlighted its potential in designing molecules that interfere with kinases and phosphatases, which are critical regulators of cellular signaling pathways. The bromophenolic scaffold allows for selective modifications at multiple positions, enabling medicinal chemists to fine-tune binding affinities and selectivity profiles. This adaptability has been leveraged in campaigns aimed at developing treatments for inflammatory disorders and oncological conditions.

One notable application of 3-(2-aminoethoxy)-4-bromophenol has emerged from its incorporation into kinase inhibitors. Researchers have demonstrated that derivatives of this compound can exhibit inhibitory activity against specific tyrosine kinases implicated in cancer progression. The aminoethoxy side chain serves as a hydrogen bond acceptor, improving interactions with the ATP-binding pocket of these enzymes, while the bromine atom facilitates further functionalization via transition-metal-catalyzed reactions. Such modifications have led to the discovery of lead compounds with promising preclinical activity.

The synthesis of 3-(2-aminoethoxy)-4-bromophenol itself is a testament to modern synthetic methodologies. Traditional approaches often rely on multi-step sequences involving halogenation and nucleophilic substitution reactions. However, advances in catalytic systems have enabled more efficient routes, reducing both reaction times and waste generation. For example, palladium-catalyzed cross-coupling reactions now allow for direct introduction of bromine at the desired position without extensive pre-functionalization of the aromatic ring. These innovations align with broader efforts toward sustainable chemistry practices.

From a computational chemistry perspective, 3-(2-aminoethoxy)-4-bromophenol has been scrutinized to understand its electronic properties and potential interactions with biological targets. Molecular modeling studies suggest that this compound can adopt multiple conformations depending on its environment, which may influence its binding behavior. Furthermore, quantum mechanical calculations have been employed to predict metabolic pathways by which it might be processed within biological systems. Such insights are invaluable for optimizing drug candidates during early-stage development.

The role of 3-(2-aminoethoxy)-4-bromophenol extends beyond academia into industrial settings where it serves as a commercial intermediate for pharmaceutical companies engaged in drug development programs. Its availability through specialized chemical suppliers ensures that researchers can access high-purity material without extensive synthetic effort. This accessibility has accelerated research timelines and fostered collaboration between academic institutions and industry partners seeking novel therapeutic solutions.

Future directions involving 3-(2-aminoethoxy)-4-bromophenol may explore its utility in developing next-generation therapeutics targeting emerging health challenges. For example, researchers are investigating its potential application in antiviral strategies by designing analogs capable of disrupting viral replication mechanisms. The structural flexibility offered by this scaffold makes it an attractive candidate for such endeavors, particularly when combined with machine learning-assisted drug design approaches that predict optimal molecular structures based on large datasets.

In conclusion,3-(2-aminoethoxy)-4-bromophenol (CAS No. 1780933-18-7) represents a compelling molecule with broad applications across pharmaceutical research and development. Its unique structural features enable diverse synthetic manipulations while maintaining relevance to critical biological processes. As our understanding of disease mechanisms advances along with innovations in chemical synthesis technologies,this compound will likely remain at forefrontof efforts aimed at creating safer more effective treatments for human health conditions worldwide.